Cas no 111047-36-0 (9,11-Tetradecadienoic acid, (9Z,11E)-)

9,11-Tetradecadienoic acid, (9Z,11E)- structure
111047-36-0 structure
Product Name:9,11-Tetradecadienoic acid, (9Z,11E)-
CAS No:111047-36-0
MF:C14H24O2
MW:224.339164733887
CID:1196232
PubChem ID:53649822
Update Time:2025-04-20

9,11-Tetradecadienoic acid, (9Z,11E)- Chemical and Physical Properties

Names and Identifiers

    • 9,11-Tetradecadienoic acid, (9Z,11E)-
    • tetradeca-9,11-dienoic acid
    • DTXSID70705671
    • 111047-36-0
    • Inchi: 1S/C14H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h3-6H,2,7-13H2,1H3,(H,15,16)
    • InChI Key: ALWJDQAPPAITSW-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCC=CC=CCC)=O

Computed Properties

  • Exact Mass: 224.17772
  • Monoisotopic Mass: 224.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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